Ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-oxo-1H-benzimidazole-4-carboxylate

• IUPAC Name: ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-oxo-1H-benzimidazole-4-carboxylate
• InChI: InChI=1S/C24H19N3O3/c1-2-30-23(28)20-8-5-9-21-22(20)27(24(29)26-21)15-16-10-12-17(13-11-16)19-7-4-3-6-18(19)14-25/h3-13H,2,15H2,1H3,(H,26,29)
• InChI Key: WSGCPPUXHHQWBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)NC(=O)N2CC3=CC=C(C=C3)C4=CC=CC=C4C#N
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

The compound “Ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-oxo-1H-benzimidazole-4-carboxylate” is a complex organic molecule. It contains several functional groups including a benzimidazole ring, a cyanophenyl group, and an ester group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The benzimidazole ring system is a fused aromatic ring, which could contribute to the compound’s stability and potentially its reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer potential reactivity based on its functional groups. The ester group could undergo hydrolysis or transesterification reactions. The benzimidazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the ester group could make it somewhat polar, influencing its solubility in different solvents.

Scientific Research Applications

Synthesis and Derivative Formation

• Ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-oxo-1H-benzimidazole-4-carboxylate is involved in the synthesis of various derivative compounds. A study by Mohamed (2014) details the synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate derivatives, showcasing the compound's utility in creating new molecular structures with potential applications in various fields of research (Mohamed, 2014).

Structural Analysis and Characterization

• The compound plays a role in the development of complex molecular structures. For example, Ou-Yang et al. (2013) discussed the formation of a three-dimensional supramolecular architecture in a study involving a related compound, highlighting its significance in structural chemistry (Ou-Yang, Chang, & Zhao, 2013).

Chemical Reactions and Transformations

• This compound is used as a starting material or intermediate in various chemical reactions. Meziane et al. (1998) described its use in solvent-free conditions to develop new chemical entities, indicating its versatility in organic synthesis (Meziane, Rahmouni, Bazureau, & Hamelin, 1998).

Potential Biological Activities

• While direct studies on the biological activities of this specific compound are limited, its derivatives and related compounds have been explored for various biological properties. Youssef et al. (2013) synthesized derivatives and evaluated their biological activities, suggesting potential pharmacological applications of compounds synthesized from this compound (Youssef, Abbady, Ahmed, & Omar, 2013).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended for use as a drug, its mechanism of action would depend on the biological target it interacts with. Unfortunately, without specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future directions for this compound would likely depend on its intended application. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.